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Compound of Interest

Compound Name: Cedrene

Cat. No.: B008366

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Cedrene, a common sesquiterpene in cedarwood oil. Adherence to these protocols is
crucial for minimizing risks and ensuring a safe research environment.

Essential Safety & Chemical Data

A thorough understanding of Cedrene's properties is the first step toward safe handling. The
following table summarizes key quantitative data for alpha-Cedrene, a primary isomer.
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Property Value Source(s)

Molecular Formula CisHz4 [1112][3]

Molecular Weight 204.35 g/mol [1][2]

Appearance Colorless to pale yellow liquid [2]

Odor Woody, earthy, slightly sweet [2]

Boiling Point 261-265 °C [1][2]14]

Flash Point ~100-104 °C [1112]

_ ~0.91 - 0.937 g/cm? at 20-25

Density [1112]14]
°C

Vapor Pressure 0.017 - 0.018 mmHg @ 25 °C [315116]1[7]
Insoluble in water; Soluble in

Solubility alcohol and organic solvents.
[2][8]

Oral LD50 (rat) >5 g/kg [9]

Dermal LD50 (rabbit) >5 g/kg [9]

Occupational Exposure Limits

No specific limits established

for Cedrene. A TWA of 20 ppm

(111 mg/m3) is suggested for
Turpentine and selected

monoterpenes.[8][10]

Procedural Guidance for Safe Handling

A systematic approach to handling Cedrene is critical. The following step-by-step protocol

outlines the necessary procedures from preparation to disposal.

Pre-Handling Preparations

» Risk Assessment: Before commencing any work, conduct a thorough risk assessment

specific to the planned experiment, considering the quantity of Cedrene to be used and the
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nature of the procedure.

e Engineering Controls: Ensure work is performed in a well-ventilated area, preferably within a
chemical fume hood, to prevent the accumulation of vapors.[6]

o Personal Protective Equipment (PPE) Inspection: Before entering the laboratory, inspect all
required PPE for integrity. Do not use damaged gloves, cracked safety glasses, or torn lab
coats.

Handling Protocol

e Donning PPE: Wear the following mandatory PPE:
o Eye Protection: Safety glasses with side shields or chemical goggles are required.[3][8]

o Hand Protection: Chemical-resistant gloves (e.g., Nitrile or PVC) are essential.[3][8]
Always inspect gloves for tears or punctures before use.

o Protective Clothing: A lab coat or chemical-resistant apron must be worn to protect against
skin contact.[8]

e Chemical Handling:

[e]

Avoid direct contact with skin and eyes.[8]

o

Do not inhale vapors.[8]

[¢]

Use the smallest quantity of Cedrene necessary for the experiment.

[¢]

Keep containers tightly closed when not in use to prevent evaporation.[6]

e Spill Response:

o

In case of a minor spill, absorb the liquid with an inert material such as sand, vermiculite,
or diatomaceous earth.[10]

Collect the absorbed material into a designated, sealed container for hazardous waste.[3]

o

For major spills, evacuate the area and follow your institution's emergency procedures.

[¢]
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Post-Handling and Disposal

e Decontamination:

o Thoroughly wash hands with soap and water after handling Cedrene, even if gloves were
worn.[7]

o Clean all contaminated surfaces and equipment.
e Waste Disposal:

o Cedrene is classified as an environmentally hazardous substance and is very toxic to
aquatic life.[8][11][12][13] Do not dispose of Cedrene down the drain.[14]

o All Cedrene waste, including contaminated materials, must be collected in a clearly
labeled, sealed container for hazardous waste.[3][8]

o Dispose of the hazardous waste through your institution's designated chemical waste
program, following all local, state, and federal regulations.[8][14]

o Storage:

o Store Cedrene in a cool, dry, and well-ventilated area away from direct sunlight, heat, and
ignition sources.[6]

o Keep containers tightly sealed.[6]

Workflow for Safe Cedrene Handling

The following diagram illustrates the logical workflow for the safe handling of Cedrene, from
initial preparation to final disposal.
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Cedrene Safe Handling Workflow
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Caption: A logical workflow for the safe handling of Cedrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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